Cas no 15460-68-1 (Phosphinic acid,ion(1-) (9CI))

• Product Name: Phosphinic acid,ion(1-) (9CI)
• CAS No: 15460-68-1
• MF: HO₂P
• MW: 63.9805009365082
• CID: 164541
• PubChem ID: 22497
• Update Time: 2025-04-19

Phosphinic acid,ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,ion(1-) (9CI)
• hydroxyphosphinite
• Hypophosphite ion
• Q3305467
• UNII-238U65NZ04
• Phosphinic acid, puriss., meets analytical specification of NF, 30-32%
• 14097-15-5
• Phosphinate
• phosphenous acid
• 68412-69-1
• 6A37X7BT86
• Q27116796
• Phosphinic acid, puriss. p.a., 49.5-50.5% (alkalimetric)
• EINECS 270-206-5
• UNII-6A37X7BT86
• dihydridodioxophosphate(1-)
• CHEBI:36363
• DTXSID50165673
• NSC41904
• HYPOPHOSPHOROUS ACID [MI]
• CHEBI:29198
• PH2O2(-)
• 238U65NZ04
• EINECS 270-204-4
• DTXSID4043808
• Hypophosphorus acid
• HOPO
• NSC-41904
• J-521481
• Hypophosphorous Acid, Phosphinic Acid
• hydroxidooxidophosphorus
• Q27117120
• dihydridodioxidophosphate(1-)
• ACVYVLVWPXVTIT-UHFFFAOYSA-M
• hydroxyphosphanone
• GQZXNSPRSGFJLY-UHFFFAOYSA-N
• CHEMBL2105054
• Phosphine oxide, hydroxy-
• DTXCID2023808
• 15460-68-1
• [P(O)OH]
• HYPOPHOSPHOROUS ACID [WHO-DD]
• Phosphinic acid, ion(1-)
• [PH2O2](-)
• FT-0626449
• Phosphinic acid, for synthesis, 49.5-50.5%

• Inchi： 1S/HO2P/c1-3-2/h(H,1,2)
• InChI Key： GQZXNSPRSGFJLY-UHFFFAOYSA-N
• SMILES： P(=O)O

Computed Properties

• Exact Mass: 62.964
• Monoisotopic Mass: 62.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 49.94000
• LogP: 0.08820